Cas no 76265-09-3 (4,4',7-Trihydroxy-3,5-dimethoxy-8-prenylflavan)

• Product name: 4,4',7-Trihydroxy-3,5-dimethoxy-8-prenylflavan
• CAS No: 76265-09-3
• MF: C₂₂H₂₆O₆
• MW: 386.43824
• CID: 1998405
• PubChem ID: 44257167

4,4',7-Trihydroxy-3,5-dimethoxy-8-prenylflavan Chemical and Physical Properties

Names and Identifiers

• 4,4',7-Trihydroxy-3,5-dimethoxy-8-prenylflavan
• 4beta,7,4'-trihydroxy-3beta,5-dimethoxy-8-flavan
• 3,5-Di-O-methyl-8-prenylafzelechin-4I2-ol
• 76265-09-3
• (2R,3S,4S)-2-(4-hydroxyphenyl)-3,5-dimethoxy-8-(3-methylbut-2-enyl)-3,4-dihydro-2H-chromene-4,7-diol
• 3,5-Di-O-methyl-8-prenylafzelechin-4beta-ol
• CHEBI:185685
• 3,5-Di-O-methyl-8-prenylafzelechin-4b-ol
• LMPK12020216

• Inchi： InChI=1S/C22H5O6/c1-12(2)5-10-15-16(24)11-17(26-3)18-19(25)22(27-4)20(28-21(15)18)13-6-8-14(23)9-7-13/h6-9,11H
• InChI Key： GEZFUTVYLHULRM-UHFFFAOYSA-N
• SMILES： [#6]-[#8]-[#6]-1-[#6](-[#8])-c2c(-[#8]-[#6])cc(-[#8])c(-[#6]\[#6]=[#6](/[#6])-[#6])c2-[#8]-[#6]-1-c1ccc(-[#8])cc1

Computed Properties

• Exact Mass: 386.17293854Da
• Monoisotopic Mass: 386.17293854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų
• XLogP3: 3.5